Cas no 1261795-20-3 (2-Iodo-6-methoxybenzotrifluoride)

• Product Name: 2-Iodo-6-methoxybenzotrifluoride
• CAS No: 1261795-20-3
• MF: C₈H₆F₃IO
• MW: 302.032325267792
• CID: 4965114
• Update Time: 2025-10-17

2-Iodo-6-methoxybenzotrifluoride Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-2-(trifluoromethyl)anisole
• 2-IODO-6-METHOXYBENZOTRIFLUORIDE
• 2-Iodo-6-methoxybenzotrifluoride

• Inchi： 1S/C8H6F3IO/c1-13-6-4-2-3-5(12)7(6)8(9,10)11/h2-4H,1H3
• InChI Key： MULVUIRQRRNPHW-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(=C1C(F)(F)F)OC

Computed Properties

• Exact Mass: 301.94155 g/mol
• Monoisotopic Mass: 301.94155 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 9.2
• Molecular Weight: 302.03

Additional information on 2-Iodo-6-methoxybenzotrifluoride

2-Iodo-6-methoxybenzotrifluoride: A Comprehensive Overview

The compound 2-Iodo-6-methoxybenzotrifluoride (CAS No. 1261795-20-3) is a highly specialized aromatic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which includes a benzene ring substituted with an iodo group at the 2-position and a methoxy group at the 6-position, along with a trifluoromethyl group attached to the benzene ring. The combination of these substituents imparts distinctive chemical properties, making it a valuable molecule for various applications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2-Iodo-6-methoxybenzotrifluoride. Researchers have explored various methodologies to optimize the synthesis process, including the use of palladium-catalyzed coupling reactions and directed metallation techniques. These methods not only enhance the yield but also improve the purity of the final product, which is crucial for its application in sensitive chemical reactions and biological assays.

The electronic properties of 2-Iodo-6-methoxybenzotrifluoride are significantly influenced by its substituents. The electron-withdrawing trifluoromethyl group increases the electrophilicity of the benzene ring, making it more susceptible to nucleophilic attacks. Conversely, the methoxy group at the 6-position exerts an electron-donating effect through resonance, which can modulate the reactivity of the molecule in different chemical environments. This balance of electron-withdrawing and electron-donating groups makes 2-Iodo-6-methoxybenzotrifluoride a versatile building block in organic synthesis.

In medicinal chemistry, 2-Iodo-6-methoxybenzotrifluoride has been utilized as a key intermediate in the synthesis of bioactive compounds. Its iodine substituent facilitates various cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are essential for constructing complex molecular architectures. Recent studies have demonstrated its potential in designing novel kinase inhibitors and G-protein coupled receptor (GPCR) modulators, highlighting its role in drug discovery.

The application of 2-Iodo-6-methoxybenzotrifluoride extends beyond pharmaceuticals into materials science. Its unique electronic properties make it a promising candidate for use in organic electronics, particularly in the development of light-emitting diodes (LEDs) and field-effect transistors (FETs). Researchers have explored its ability to act as an electron transport layer or as a dopant in organic semiconductors, leveraging its high electron affinity and stability under operational conditions.

From an environmental perspective, understanding the degradation pathways of 2-Iodo-6-methoxybenzotrifluoride is crucial for assessing its ecological impact. Recent studies have investigated its biodegradation under aerobic and anaerobic conditions, revealing that its trifluoromethyl group significantly slows down microbial degradation due to its inert nature. This highlights the need for responsible handling and disposal practices to minimize environmental contamination.

In conclusion, 2-Iodo-6-methoxybenzotrifluoride (CAS No. 1261795-20-3) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical structure, coupled with recent advancements in synthetic methodologies and application-oriented research, positions it as a valuable tool for advancing both academic and industrial pursuits. As research continues to uncover new potential uses for this compound, it is poised to play an increasingly important role in shaping future innovations in chemistry and beyond.